Cas no 2138230-08-5 (Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl-
• CAS No: 2138230-08-5
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5288846
• Update Time: 2025-10-28

Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl-

• Inchi： 1S/C9H17BrO/c1-8-6-9(8,7-10)4-3-5-11-2/h8H,3-7H2,1-2H3
• InChI Key： BQVOCVGTHWOKIF-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCCOC)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl-

Comprehensive Overview of Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl- (CAS No. 2138230-08-5)

Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl- (CAS No. 2138230-08-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound belongs to the cyclopropane derivatives family, which is known for its strained ring structure and reactivity, making it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and advanced material synthesis.

The molecular structure of Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl- features a bromomethyl group and a 3-methoxypropyl substituent, which contribute to its versatility in chemical reactions. The presence of these functional groups allows for selective modifications, enabling the creation of complex molecules with tailored properties. This characteristic aligns with the growing demand for customizable chemical intermediates in the development of novel therapeutics and functional materials.

In the context of current trends, the compound's potential role in green chemistry and sustainable synthesis has become a focal point. With increasing environmental concerns, researchers are investigating how cyclopropane derivatives like CAS No. 2138230-08-5 can be utilized in eco-friendly reaction pathways. For instance, its reactivity under mild conditions may reduce the need for harsh reagents, aligning with the principles of atom economy and waste minimization.

Another area of interest is the compound's application in medicinal chemistry. The cyclopropane ring is a common motif in bioactive molecules due to its ability to enhance metabolic stability and bioavailability. As such, Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl- is being studied as a precursor for the synthesis of potential drug candidates targeting various diseases. This aligns with the surge in searches for new drug scaffolds and small molecule therapeutics in the pharmaceutical industry.

From a technical perspective, the synthesis and handling of CAS No. 2138230-08-5 require expertise in organic chemistry. The compound's stability and reactivity are influenced by factors such as temperature, solvent choice, and catalyst selection. Recent advancements in flow chemistry and microwave-assisted synthesis have opened new avenues for optimizing its production, addressing common challenges like yield improvement and scalability.

In the field of material science, this cyclopropane derivative is being explored for its potential in creating advanced polymers and functional coatings. Its unique structure can impart desirable properties such as thermal stability, flexibility, or adhesion, depending on the application. This has led to increased interest from industries ranging from electronics to automotive, where high-performance materials are in high demand.

Quality control and analytical characterization of Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl- are critical for ensuring its suitability in various applications. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to verify its purity and structural integrity. These analytical methods are frequently searched topics among chemists and quality assurance professionals working with specialized compounds.

As research into CAS No. 2138230-08-5 continues, its commercial availability and custom synthesis options have become more prevalent. Suppliers and contract research organizations are increasingly offering this compound to meet the needs of academic and industrial researchers. This trend reflects the broader shift toward specialty chemicals and tailored solutions in the chemical industry.

In summary, Cyclopropane, 1-(bromomethyl)-1-(3-methoxypropyl)-2-methyl- (CAS No. 2138230-08-5) represents a versatile and valuable compound with wide-ranging applications. Its significance in pharmaceutical research, material development, and sustainable chemistry positions it as a compound of ongoing interest. As scientific understanding and technological capabilities advance, the potential uses of this cyclopropane derivative are likely to expand further, making it a key subject of study for years to come.